Cas no 70951-96-1 (4-Bromo-3-methyl-5-nitro-1H-pyrazole)
70951-96-1 structure
Product Name:4-Bromo-3-methyl-5-nitro-1H-pyrazole
CAS No:70951-96-1
MF:C4H4BrN3O2
MW:205.997459411621
MDL:MFCD00195045
CID:1029599
PubChem ID:135415816
Update Time:2025-04-20
4-Bromo-3-methyl-5-nitro-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 4-Bromo-5-methyl-3-nitro-1H-pyrazole
- 4-broMo-5-Methyl-3-nitropyrazole
- 1H-Pyrazole, 4-bromo-3-methyl-5-nitro-
- 4-BROMO-3-METHYL-5-NITRO-1H-PYRAZOLE
- 4-bromo-3-methyl-5-nitropyrazole
- SBB000453
- STK301673
- FCH1318612
- ST005623
- BB 0259364
- MFCD00195045
- CS-0042937
- A917597
- SCHEMBL15740564
- DS-14494
- AKOS016846006
- I11064
- AKOS000304523
- AKOS015921884
- DTXSID40361329
- SY064045
- VCA95196
- EN300-227926
- 70951-96-1
- BBL038297
- DB-367557
- 4-BROMO-3-METHYL-5-NITRO-2H-PYRAZOLE
- 4-Bromo-3-methyl-5-nitro-1H-pyrazole
-
- MDL: MFCD00195045
- Inchi: 1S/C4H4BrN3O2/c1-2-3(5)4(7-6-2)8(9)10/h1H3,(H,6,7)
- InChI Key: LJUWTSNDTLVFEK-UHFFFAOYSA-N
- SMILES: BrC1=C([N+](=O)[O-])NN=C1C
Computed Properties
- Exact Mass: 203.94089
- Monoisotopic Mass: 204.94869g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 148
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 74.5
- XLogP3: 1.5
Experimental Properties
- Boiling Point: 331.9±37.0°C at 760 mmHg
- PSA: 68.92
4-Bromo-3-methyl-5-nitro-1H-pyrazole Security Information
- Hazard Statement: H302-H315-H319-H335
- Storage Condition:Sealed in dry,2-8°C
4-Bromo-3-methyl-5-nitro-1H-pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A049003293-5g |
4-Bromo-5-methyl-3-nitro-1H-pyrazole |
70951-96-1 | 95% | 5g |
$193.92 | 2023-09-01 | |
| Alichem | A049003293-10g |
4-Bromo-5-methyl-3-nitro-1H-pyrazole |
70951-96-1 | 95% | 10g |
$330.72 | 2023-09-01 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-FO809-200mg |
4-Bromo-3-methyl-5-nitro-1H-pyrazole |
70951-96-1 | 97% | 200mg |
108.0CNY | 2021-07-12 | |
| Chemenu | CM188623-1g |
4-Bromo-3-methyl-5-nitro-1H-pyrazole |
70951-96-1 | 95+% | 1g |
$51 | 2021-08-05 | |
| Chemenu | CM188623-5g |
4-Bromo-3-methyl-5-nitro-1H-pyrazole |
70951-96-1 | 95+% | 5g |
$181 | 2021-08-05 | |
| Chemenu | CM188623-10g |
4-Bromo-3-methyl-5-nitro-1H-pyrazole |
70951-96-1 | 95+% | 10g |
$326 | 2021-08-05 | |
| abcr | AB460378-250 mg |
4-Bromo-5-methyl-3-nitro-1H-pyrazole, 95%; . |
70951-96-1 | 95% | 250mg |
€92.30 | 2023-04-22 | |
| abcr | AB460378-1 g |
4-Bromo-5-methyl-3-nitro-1H-pyrazole, 95%; . |
70951-96-1 | 95% | 1g |
€150.40 | 2023-04-22 | |
| abcr | AB460378-5 g |
4-Bromo-5-methyl-3-nitro-1H-pyrazole, 95%; . |
70951-96-1 | 95% | 5g |
€360.50 | 2023-04-22 | |
| abcr | AB460378-10 g |
4-Bromo-5-methyl-3-nitro-1H-pyrazole, 95%; . |
70951-96-1 | 95% | 10g |
€554.20 | 2023-04-22 |
4-Bromo-3-methyl-5-nitro-1H-pyrazole Related Literature
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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